
An In-Depth Technical Guide to the Chemical
and Physical Properties of Cyclododecane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cyclododecane

Cat. No.: B045066 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Cyclododecane ((CH₂)₁₂) is a saturated cyclic hydrocarbon characterized by its waxy, white

solid appearance at ambient temperatures.[1] This comprehensive technical guide details the

chemical and physical properties of cyclododecane, offering a resource for researchers,

scientists, and professionals in drug development and materials science. The document

summarizes key quantitative data, outlines experimental protocols for property determination,

and provides visualizations for its synthesis and primary application workflows. Its unique

property of slow sublimation at room temperature without leaving a residue makes it particularly

valuable in specialized applications such as the temporary conservation of fragile artifacts.[1][2]

Chemical Properties
Cyclododecane is a non-polar, saturated cycloalkane, rendering it chemically stable and

relatively inert.[3] Its formula is C₁₂H₂₄.[4] It is incompatible with strong oxidizing agents.[5]

Synthesis
Industrially, cyclododecane is produced via a two-step process. The first step involves the

catalytic trimerization of butadiene to form 1,5,9-cyclododecatriene. This intermediate is then

subjected to hydrogenation to yield cyclododecane.[6][7]
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Caption: Industrial synthesis pathway of Cyclododecane.

Physical Properties
Cyclododecane is a white, waxy solid at room temperature.[1] It is noted for its ability to

sublime slowly over days or weeks, a key feature for its application as a temporary binder.[1]

Quantitative Physical Data
The following table summarizes the key physical properties of cyclododecane.

Property Value Units

Molecular Formula C₁₂H₂₄ -

Molar Mass 168.32 g·mol⁻¹

Appearance White waxy solid -

Melting Point 60.4 °C

Boiling Point 244.0 °C

Density 0.855 g/cm³

Vapor Pressure 0.029 mm Hg at 25 °C

Solubility
Cyclododecane is insoluble in water and other polar solvents.[8] It is, however, soluble in

nonpolar organic solvents such as ethers and hydrocarbons.[4][6]

Spectroscopic Data
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Spectroscopic analysis is crucial for the identification and structural elucidation of

cyclododecane.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum of cyclododecane typically shows a single, broad peak

due to the chemical equivalence of the methylene protons.

¹³C NMR: The carbon-13 NMR spectrum also displays a single peak, confirming the

symmetrical nature of the molecule.[9]

Infrared (IR) Spectroscopy
The IR spectrum of cyclododecane is characterized by strong absorption bands

corresponding to C-H stretching and bending vibrations, typical of alkanes.

Mass Spectrometry (MS)
Mass spectrometry of cyclododecane reveals a molecular ion peak corresponding to its molar

mass, along with a fragmentation pattern characteristic of cyclic alkanes.

Experimental Protocols
The determination of the physicochemical properties of cyclododecane involves standardized

experimental procedures.

Melting Point Determination (Capillary Method)
Principle: This method involves heating a small sample of the substance in a capillary tube and

observing the temperature range over which it melts.

Procedure:

A small amount of finely powdered cyclododecane is packed into a capillary tube, sealed at

one end.

The capillary tube is placed in a melting point apparatus, which heats the sample at a

controlled rate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b045066?utm_src=pdf-body
https://www.benchchem.com/product/b045066?utm_src=pdf-body
https://patents.google.com/patent/WO2005116635A1/en
https://www.benchchem.com/product/b045066?utm_src=pdf-body
https://www.benchchem.com/product/b045066?utm_src=pdf-body
https://www.benchchem.com/product/b045066?utm_src=pdf-body
https://www.benchchem.com/product/b045066?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The temperature at which the substance begins to melt and the temperature at which it is

completely liquid are recorded as the melting point range. For a pure substance like

cyclododecane, this range is typically narrow.

Boiling Point Determination
Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Procedure:

A small quantity of cyclododecane is placed in a test tube with an inverted capillary tube.

The setup is heated in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil).

As the temperature rises, air trapped in the capillary tube expands and escapes.

The boiling point is the temperature at which the liquid is drawn into the capillary tube upon

cooling.

Solubility Determination (Shake-Flask Method)
Principle: This method determines the saturation concentration of a solute in a solvent at a

specific temperature.

Procedure:

An excess amount of cyclododecane is added to a known volume of the solvent in a flask.

The flask is sealed and agitated at a constant temperature for an extended period (e.g., 24-

48 hours) to ensure equilibrium is reached.

The saturated solution is then filtered to remove the undissolved solid.

The concentration of cyclododecane in the filtrate is determined using an appropriate

analytical technique, such as gravimetry (after solvent evaporation) or chromatography.

Spectroscopic Analysis
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NMR Spectroscopy: A dilute solution of cyclododecane in a deuterated solvent (e.g., CDCl₃)

is prepared. The ¹H and ¹³C NMR spectra are recorded on a high-resolution NMR

spectrometer.

IR Spectroscopy: A small amount of cyclododecane is mixed with KBr powder and pressed

into a pellet. The IR spectrum is then obtained using an FTIR spectrometer. Alternatively, a

thin film can be cast from a solution onto a suitable IR-transparent window.

Mass Spectrometry: A sample of cyclododecane is introduced into the mass spectrometer,

where it is ionized (e.g., by electron impact). The resulting ions are separated based on their

mass-to-charge ratio and detected.

Applications in Art Conservation
The most notable application of cyclododecane is as a temporary consolidant and fixative in

the conservation of fragile objects.[1] Its slow sublimation allows it to provide structural support

during treatment or transport, after which it disappears without leaving any residue.[1]
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Caption: Workflow for using cyclododecane in art conservation.

Safety and Handling
Cyclododecane is considered to be of low toxicity. However, as with any chemical, appropriate

safety precautions should be taken. It is combustible and should be kept away from open

flames and strong oxidizing agents.[10] Good laboratory hygiene and adequate ventilation are

recommended when handling the substance.
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Conclusion
Cyclododecane possesses a unique combination of chemical and physical properties that

make it a valuable compound in various scientific and industrial fields. Its chemical inertness,

well-defined physical characteristics, and especially its property of sublimation have led to its

indispensable role in the conservation of cultural heritage. This guide provides a foundational

understanding of cyclododecane for professionals who may utilize this compound in their

research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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